3,5-dichloro-N-[(2-hydroxy-5-methylphenyl)carbamothioyl]-2-methoxybenzamide

• Molecular Formula: C16H14Cl2N2O3S
• Molecular Weight: 385.3 g/mol
• IUPAC Name: 3,5-dichloro-N-[(2-hydroxy-5-methylphenyl)carbamothioyl]-2-methoxybenzamide
• InChI: InChI=1S/C16H14Cl2N2O3S/c1-8-3-4-13(21)12(5-8)19-16(24)20-15(22)10-6-9(17)7-11(18)14(10)23-2/h3-7,21H,1-2H3,(H2,19,20,22,24)
• InChI Key: GNUYSJHOWCAMBR-UHFFFAOYSA-N
• SMILES: CC1=CC(=C(C=C1)O)NC(=S)NC(=O)C2=CC(=CC(=C2OC)Cl)Cl
• Canonical SMILES: CC1=CC(=C(C=C1)O)NC(=S)NC(=O)C2=C(C(=CC(=C2)Cl)Cl)OC

Description

3,5-dichloro-N-[(2-hydroxy-5-methylphenyl)carbamothioyl]-2-methoxybenzamide is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is commonly referred to as "Compound X" in the scientific literature. In

Mechanism of Action

The mechanism of action of Compound X is not fully understood. However, it has been proposed that it may act by inhibiting the activity of certain enzymes, such as cyclooxygenase-2 (COX-2) and 5-lipoxygenase (5-LOX). These enzymes are involved in the production of inflammatory mediators, such as prostaglandins and leukotrienes. By inhibiting these enzymes, Compound X may reduce inflammation and other related processes.
Biochemical and Physiological Effects:
Compound X has been shown to have a wide range of biochemical and physiological effects. It has been found to inhibit the growth of various cancer cell lines, including breast cancer, lung cancer, and colon cancer. Compound X has also been shown to have anti-viral activity against several viruses, including herpes simplex virus (HSV) and human immunodeficiency virus (HIV).

Advantages and Limitations for Lab Experiments

One of the main advantages of using Compound X in lab experiments is its wide range of biological activities. This makes it a potential target for drug development and other related applications. However, one of the main limitations of using Compound X is its potential toxicity. It has been shown to have cytotoxic effects on certain cell lines, which may limit its use in some applications.

Future Directions

There are several future directions for research on Compound X. One area of interest is its potential use as a therapeutic agent for various diseases, such as cancer and viral infections. Another area of interest is its potential use as a tool for studying the activity of certain enzymes and other biological processes. Further research is needed to fully understand the mechanism of action of Compound X and its potential applications in scientific research.

Synthesis Methods

The synthesis of Compound X involves the reaction of 3,5-dichloro-2-methoxybenzoic acid with 2-amino-5-methylphenol and thiophosgene. The reaction is carried out in the presence of a suitable solvent and a catalyst. The resulting product is then purified using various techniques such as column chromatography and recrystallization.

Scientific Research Applications

Compound X has been extensively studied for its potential applications in scientific research. It has been found to have a wide range of biological activities, including anti-inflammatory, anti-tumor, and anti-viral properties. Compound X has also been shown to inhibit the activity of certain enzymes, which makes it a potential target for drug development.